Cas no 197507-85-0 (5-(2-Furyl)-3-(trifluoromethyl)pyrazole)

• Product Name: 5-(2-Furyl)-3-(trifluoromethyl)pyrazole
• CAS No: 197507-85-0
• MF: C₈H₅F₃N₂O
• MW: 202.133311986923
• MDL: MFCD07367235
• CID: 1389305
• PubChem ID: 12007125
• Update Time: 2025-10-31

5-(2-Furyl)-3-(trifluoromethyl)pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-(2-furanyl)-5-(trifluoromethyl)-
• AKOS PAO-1215
• 5-(2-FURYL)-3-(TRIFLUOROMETHYL)PYRAZOLE
• 5-FURAN-2-YL-3-TRIFLUOROMETHYL-1H-PYRAZOLE
• 3-(2-Furanyl)-5-(trifluoromethyl)-1H-pyrazole
• WLHBEPWHYFFYHR-UHFFFAOYSA-
• WLHBEPWHYFFYHR-UHFFFAOYSA-N
• 5-(2-Furyl)-3-(trifluoromethyl)pyrazol
• SY038180
• 3-(2-furyl)-5-(trifluoromethyl)-1H-pyrazole
• 3-(Trifluoromethyl)-5-(2-furanyl)-1H-pyrazole
• 5-(furan-2-yl)-3-(trifluoromethyl)-1H-pyr
• 5-(2-furyl)-3-(trifluoromethyl)pyrazole, AldrichCPR
• XHA50785
• SCHEMBL3464853
• 5-(2-Furyl)-3-(trifluoromethyl)-1H-pyrazole
• AKOS037505720
• 904733-74-0
• MFCD07367235
• 197507-85-0
• CS-12128
• DB-217593
• SB61273
• AC2014
• AKOS003673276
• 5-(furan-2-yl)-3-(trifluoromethyl)-1H-pyrazole
• CS-0080469
• A919539
• InChI=1/C8H5F3N2O/c9-8(10,11)7-4-5(12-13-7)6-2-1-3-14-6/h1-4H,(H,12,13)
• 3-(FURAN-2-YL)-5-(TRIFLUOROMETHYL)-1H-PYRAZOLE
• 5-(2-Furyl)-3-(trifluoromethyl)pyrazole

• MDL： MFCD07367235
• Inchi： 1S/C8H5F3N2O/c9-8(10,11)7-4-5(12-13-7)6-2-1-3-14-6/h1-4H,(H,12,13)
• InChI Key： WLHBEPWHYFFYHR-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C2=CC=CO2)=NN1)(F)F

Computed Properties

• Exact Mass: 202.03545
• Monoisotopic Mass: 202.03539727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.8
• XLogP3: 1.9

Experimental Properties

• PSA: 41.82

5-(2-Furyl)-3-(trifluoromethyl)pyrazole Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 5-(2-Furyl)-3-(trifluoromethyl)pyrazole

Recent Advances in the Study of 5-(2-Furyl)-3-(trifluoromethyl)pyrazole (CAS: 197507-85-0) in Chemical Biology and Pharmaceutical Research

The compound 5-(2-Furyl)-3-(trifluoromethyl)pyrazole (CAS: 197507-85-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This heterocyclic compound, characterized by a furyl and trifluoromethyl group attached to a pyrazole core, exhibits promising biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its potential as a lead compound for drug development.

One of the key areas of research has been the synthesis and structural modification of 5-(2-Furyl)-3-(trifluoromethyl)pyrazole to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) reported a novel, high-yield synthetic route for this compound, utilizing a one-pot multicomponent reaction under mild conditions. This method not only improved the efficiency of production but also allowed for the introduction of various functional groups, enabling the creation of a library of derivatives for structure-activity relationship (SAR) studies. The results indicated that certain derivatives exhibited enhanced binding affinity to target proteins, such as cyclooxygenase-2 (COX-2) and epidermal growth factor receptor (EGFR), suggesting potential applications in treating inflammation and cancer.

In addition to its synthetic versatility, 5-(2-Furyl)-3-(trifluoromethyl)pyrazole has been investigated for its role in modulating biological pathways. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that this compound acts as a potent inhibitor of the NF-κB signaling pathway, which is implicated in chronic inflammatory diseases and cancer. The researchers employed molecular docking and dynamic simulations to elucidate the binding interactions between the compound and the NF-κB protein complex. Their findings revealed that the trifluoromethyl group plays a critical role in stabilizing the inhibitor-protein complex, thereby enhancing its inhibitory efficacy. These insights provide a foundation for the rational design of next-generation NF-κB inhibitors.

Another significant advancement is the exploration of 5-(2-Furyl)-3-(trifluoromethyl)pyrazole as an antimicrobial agent. A 2023 study in Antimicrobial Agents and Chemotherapy highlighted its broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The compound's mechanism of action was attributed to its ability to disrupt bacterial cell membrane integrity and inhibit essential enzymes involved in cell wall biosynthesis. These findings underscore its potential as a scaffold for developing novel antibiotics to address the growing threat of antimicrobial resistance.

Despite these promising developments, challenges remain in the clinical translation of 5-(2-Furyl)-3-(trifluoromethyl)pyrazole. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Recent efforts have focused on formulating the compound into nanoparticle-based delivery systems to improve its pharmacokinetic profile. A 2024 study in the International Journal of Pharmaceutics reported the successful encapsulation of the compound in polymeric nanoparticles, which significantly enhanced its solubility and sustained release properties in vitro and in vivo.

In conclusion, 5-(2-Furyl)-3-(trifluoromethyl)pyrazole (CAS: 197507-85-0) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Recent studies have advanced our understanding of its synthetic accessibility, biological activities, and therapeutic potential. Future research should focus on optimizing its drug-like properties and conducting comprehensive preclinical evaluations to pave the way for clinical applications. This compound holds great promise for addressing unmet medical needs in inflammation, oncology, and infectious diseases.